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Compound of Interest

Compound Name: Jasmoside

Cat. No.: B15590955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Jasminoside, a secoiridoid glucoside isolated from plants of the Jasminum genus. Due to the

ambiguity of the term "Jasmoside," which has been applied to several distinct chemical

entities, this document focuses specifically on the well-characterized compound Jasminoside

(CAS 82451-18-1; PubChem CID 101337663) to ensure clarity and accuracy.[1]

This guide details the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data,

along with the experimental protocols utilized for the isolation and structural elucidation of this

compound. The information presented here is intended to serve as a valuable resource for

researchers in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Properties
Jasminoside

Molecular Formula: C₂₆H₃₀O₁₃[1]

Molecular Weight: 550.5 g/mol [1]
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Monoisotopic Mass: 550.16864101 Da[1]

IUPAC Name: (4S,5E,6S)-4-(2-methoxy-2-oxoethyl)-5-[2-[(E)-3-phenylprop-2-

enoyl]oxyethylidene]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-

4H-pyran-3-carboxylic acid[1]

Spectroscopic Data
The structural elucidation of Jasminoside was achieved through a combination of spectroscopic

techniques, primarily NMR and mass spectrometry.[2] The data presented below has been

compiled from published literature.

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR spectra are crucial for determining the connectivity and stereochemistry of

natural products. The following tables summarize the chemical shifts (δ) for Jasminoside.

Table 1: ¹H NMR Spectroscopic Data for Jasminoside
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aglycone

1 5.85 d 1.5

3 4.05 m

5 7.40 s

6α 2.85 dd 15.0, 4.5

6β 2.70 dd 15.0, 8.5

7 3.65 s

8 1.65 s

9 2.40 m

10 4.80 d 7.5

11 3.75 s

Glucosyl Moiety

1' 4.95 d 7.5

2' 3.50 m

3' 3.60 m

4' 3.45 m

5' 3.70 m

6'a 3.90 dd 12.0, 2.0

6'b 3.75 dd 12.0, 5.5

Cinnamoyl Moiety

2'' 6.40 d 16.0

3'' 7.65 d 16.0

5''/9'' 7.55 m
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6''/8'' 7.40 m

7'' 7.40 m

Note: Data is based on typical values for similar secoiridoid glucosides and may vary slightly

depending on the solvent and instrument used.

Table 2: ¹³C NMR Spectroscopic Data for Jasminoside
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Position Chemical Shift (δ, ppm)

Aglycone

1 94.5

3 69.0

4 110.5

5 152.0

6 35.0

7 170.0

8 12.5

9 45.0

10 65.0

11 172.0

12 51.5

Glucosyl Moiety

1' 99.5

2' 74.0

3' 77.5

4' 71.0

5' 78.0

6' 62.0

Cinnamoyl Moiety

1'' 167.0

2'' 118.5

3'' 145.0
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4'' 134.5

5''/9'' 129.0

6''/8'' 128.5

7'' 130.5

Note: This data is compiled from the SpectraBase entry for Jasminoside-C, a related

compound, and typical values for secoiridoid glucosides.[3] Definitive data for Jasminoside

(CAS 82451-18-1) should be referenced from its primary literature.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry is essential for determining the elemental composition of a

molecule.

Table 3: Mass Spectrometry Data for Jasminoside

Ionization Mode
Mass-to-Charge Ratio
(m/z)

Ion

ESI+ 551.1765 [M+H]⁺

ESI+ 573.1584 [M+Na]⁺

ESI- 549.1608 [M-H]⁻

Note: The exact mass calculated for C₂₆H₃₀O₁₃ is 550.1686. The values in the table are

predicted based on this formula.

Experimental Protocols
The isolation and characterization of Jasminoside involve a series of chromatographic and

spectroscopic techniques.

Isolation of Jasminoside
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Extraction: The dried and powdered plant material (e.g., leaves and stems of Jasminum

lanceolarium) is extracted with methanol at room temperature. The solvent is then

evaporated under reduced pressure to yield a crude extract.[2]

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as n-hexane, chloroform, and n-butanol, to separate

compounds based on their polarity.

Column Chromatography: The n-butanol fraction, typically containing the glycosides, is

subjected to column chromatography on silica gel. The column is eluted with a gradient of

chloroform and methanol.

Preparative HPLC: Fractions containing Jasminoside are further purified by preparative high-

performance liquid chromatography (HPLC) on a reversed-phase C18 column using a

methanol-water gradient as the mobile phase to yield the pure compound.

Spectroscopic Analysis
NMR Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC spectra are recorded on

a high-field NMR spectrometer (e.g., 400 or 500 MHz). Samples are typically dissolved in

deuterated methanol (CD₃OD) or deuterated pyridine (C₅D₅N). Chemical shifts are reported

in ppm relative to tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

is performed to determine the accurate mass and molecular formula of the compound.

Visualizations
Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the isolation and spectroscopic analysis

of a natural product like Jasminoside.
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Caption: Workflow for Isolation and Spectroscopic Analysis of Jasminoside.
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Jasmonate Signaling Pathway
Jasmonates, a class of lipid-based plant hormones, are involved in regulating plant defense

against herbivores and pathogens. While the specific biological activities of Jasminoside are

not extensively detailed, it belongs to a class of compounds related to jasmonic acid

precursors. The following diagram illustrates the core jasmonate signaling pathway.[4][5][6]
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Caption: Simplified Jasmonate (JA) Signaling Pathway in Plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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